Cas no 61342-04-9 (Benzene, 1-butyl-4-(trifluoromethyl)-)

• Product Name: Benzene, 1-butyl-4-(trifluoromethyl)-
• CAS No: 61342-04-9
• MF: C₁₁H₁₃F₃
• MW: 202.216133832932
• CID: 483233
• PubChem ID: 13152545
• Update Time: 2025-04-19

Benzene, 1-butyl-4-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-butyl-4-(trifluoromethyl)-
• 1-butyl-4-(trifluoromethyl)benzene
• DTXSID40522418
• SCHEMBL3910376
• 61342-04-9
• 4-n-Butylbenzotrifluoride
• AKOS005257951
• MS-20580
• CS-0363839
• 4-Butylbenzotrifluoride
• MFCD14525528
• 4-butyltrifluoromethylbenzene

• Inchi： 1S/C11H13F3/c1-2-3-4-9-5-7-10(8-6-9)11(12,13)14/h5-8H,2-4H2,1H3
• InChI Key： BYTSRLZSSBMPSN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CCCC)(F)F

Computed Properties

• Exact Mass: 202.09699
• Monoisotopic Mass: 202.09693490g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes